Cas no 21889-09-8 (Benzene,1,4-dimethoxy-2-(2-phenylethenyl)-)

• Product Name: Benzene,1,4-dimethoxy-2-(2-phenylethenyl)-
• CAS No: 21889-09-8
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 267968
• PubChem ID: 6183584
• Update Time: 2025-04-19

Benzene,1,4-dimethoxy-2-(2-phenylethenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,4-dimethoxy-2-(2-phenylethenyl)-
• 2,5-DIMETHOXYISONICOTINALDEHYDE
• 2,5-dimethoxy-pyridine-4-carbaldehyde
• 2,5-Dimethoxy-stilben
• AG-H-49801
• CTK5F7144
• 1,4-dimethoxy-2-(2-phenylvinyl)benzene
• Stilbene, 2,5-dimethoxy-
• C9D3T2MB2V
• NCGC00186282-03
• NCGC00186282-02
• 122950-69-0
• SCHEMBL1067295
• 1,4-dimethoxy-2-[(E)-styryl]benzene
• 1,4-Dimethoxy-2-[(1E)-2-phenylethenyl]benzene
• NSC76410
• Benzene, 1,4-dimethoxy-2-[(1E)-2-phenylethenyl]-
• 1,4-dimethoxy-2-[(E)-2-phenylethenyl]benzene
• NSC-76410
• LMPK13090026
• NCGC00186282-04
• 1,4-Dimethoxy-2-(2-phenylethenyl)benzene
• Q27148771
• 21889-09-8
• AT-051/43422454
• CHEMBL1887302
• CHEBI:79649
• 2,5-Dimethoxystilbene
• Benzene, 1,4-dimethoxy-2-(2-phenylethenyl)-
• Benzene, 1,4-dimethoxy-2-[(E)-2-phenylethenyl]-
• NCGC00186282-01

• Inchi： 1S/C16H16O2/c1-17-15-10-11-16(18-2)14(12-15)9-8-13-6-4-3-5-7-13/h3-12H,1-2H3/b9-8+
• InChI Key： KUPZMZKMMSWRSG-CMDGGOBGSA-N
• SMILES： O(C)C1C=CC(=CC=1/C=C/C1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 240.11508
• Monoisotopic Mass: 240.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2
• XLogP3: 4.1

Experimental Properties

• Density: 1.089
• Boiling Point: 374.5°Cat760mmHg
• Flash Point: 149.5°C
• Refractive Index: 1.615
• PSA: 18.46
• LogP: 3.87420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes